Cas no 69678-00-8 ((S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&)

• Product Name: (S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&
• CAS No: 69678-00-8
• MF: C₂₄H₁₈O₆
• MW: 402.396127223969
• CID: 973998
• PubChem ID: 10905491
• Update Time: 2025-11-02

(S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI& Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&
• 1,1'-Binaphthyl-2,2'-diol-3-methyl carboxylate
• 3,3'-bismethoxycarbonyl-1,1'-binaphthyl-2,2'-diol
• dimethyl 2,2'-dihydroxy-1,1'-naphthalene-3,3'-dicarboxylate
• dimethyl 2,2'-dihydroxyl-1,1'-binaphthalene-3,3'-dicarboxylate
• (S)-(-)-Dimethyl-2,2-dihydroxy-1,1-binaphthalene-3,3-dicarboxylate,purum,98%
• SCHEMBL5083672
• (R)-(+)-Dimethyl-2,2-dihydroxy-1,1-bi
• J-011887
• (R)-(+)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
• (S)-DiMethyl 2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
• (S)-(-)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate, 98%
• methyl 3-hydroxy-4-(2-hydroxy-3-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate
• 18531-91-4
• Dimethyl (R)-2,2'-dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylate
• AKOS015915697
• (S)-(-)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
• Oprea1_610286
• (R)-(+)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate, 98%
• (S)-Dimethyl 2,2'-dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylate
• (+)-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylic acid dimethyl ester
• Oprea1_599631
• (R)-(+)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&
• 69678-00-8
• G69929
• Dimethyl 2,2'-dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylate
• 47644-69-9
• G69042
• SCOGIYZPQMECLW-UHFFFAOYSA-N

• Inchi： 1S/C24H18O6/c1-29-23(27)17-11-13-7-3-5-9-15(13)19(21(17)25)20-16-10-6-4-8-14(16)12-18(22(20)26)24(28)30-2/h3-12,25-26H,1-2H3
• InChI Key： SCOGIYZPQMECLW-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC2C=CC=CC=2C=1C1=C(C(C(=O)OC)=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 402.11000
• Monoisotopic Mass: 402.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 37
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Melting Point: 245-248 °C(lit.)
• PSA: 93.06000
• LogP: 4.64440

(S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI& Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&

Comprehensive Guide to (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl (CAS No. 69678-00-8)

(S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl (CAS No. 69678-00-8) is a highly specialized chiral compound widely used in asymmetric synthesis, pharmaceutical research, and advanced material science. This optically active binaphthyl derivative is known for its unique structural properties, making it a valuable tool in enantioselective catalysis and molecular recognition. With the increasing demand for chiral auxiliaries in drug development, this compound has gained significant attention in both academic and industrial research.

The binaphthyl backbone of this compound provides a rigid framework that enhances stereochemical control in catalytic reactions. Researchers often utilize (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl as a precursor for chiral ligands, particularly in transition metal-catalyzed asymmetric transformations. Its dihydroxy functionality allows for versatile modifications, enabling the creation of diverse catalyst systems for applications ranging from pharmaceutical synthesis to green chemistry initiatives.

In pharmaceutical applications, this compound has shown remarkable potential as a chiral resolving agent and as a building block for complex drug molecules. The growing emphasis on enantiopure drugs in modern medicine has driven research into efficient methods for asymmetric synthesis, where (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl plays a crucial role. Its ability to induce high enantioselectivity makes it particularly valuable in the synthesis of bioactive compounds with reduced side effects.

Recent advancements in organocatalysis have further highlighted the importance of this compound. Scientists are exploring its derivatives as metal-free catalysts for sustainable chemical transformations, addressing the increasing demand for environmentally friendly synthetic methods. The compound's stability under various reaction conditions and its compatibility with multiple solvent systems contribute to its versatility in green chemistry applications.

The material science field has also benefited from the unique properties of (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl. Its chiral nature and rigid structure make it an excellent candidate for developing advanced functional materials, including liquid crystals and molecular sensors. Researchers are investigating its potential in creating chiral nanomaterials with applications in optoelectronics and molecular recognition systems.

From a commercial perspective, the market for chiral compounds like (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl continues to expand, driven by the pharmaceutical industry's need for enantioselective synthesis. Quality control remains paramount, with manufacturers focusing on high-purity grades to meet the stringent requirements of research and production applications. The compound's stability and relatively long shelf life make it a practical choice for various laboratory and industrial settings.

Analytical characterization of (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl typically involves techniques such as chiral HPLC, NMR spectroscopy, and X-ray crystallography to confirm its absolute configuration and purity. These analytical methods are crucial for ensuring the compound's performance in sensitive applications, particularly in pharmaceutical synthesis where enantiomeric purity is critical.

Safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl. Storage in cool, dry conditions away from strong oxidizing agents helps maintain its stability over extended periods.

The future research directions for this compound include exploring novel derivatives with enhanced catalytic activity and developing more efficient synthetic routes to reduce production costs. As the demand for chiral compounds grows in various industries, (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl is expected to remain an important tool in asymmetric synthesis and material science applications.

For researchers interested in chiral chemistry, (S)-(-)-Dimethyl-2,2'-Dihydroxy-1,1'-Binaphthyl offers numerous opportunities for innovation. Its well-established synthetic utility combined with emerging applications in materials science makes it a compound of continuing interest in both academic and industrial research settings.